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Compound of Interest

Compound Name: Dimethyl sulfide-d6
CAS No.: 926-09-0
Cat. No.: B042306
Get Quote
. J

(DMSO-d6) — Physical Data, NMR Characterization, and Handling Protocols

Executive Summary

Dimethyl Sulfoxide-d6 (DMSO-d6) is the standard-bearer for high-field NMR spectroscopy of
polar and moderately non-polar analytes. Its utility stems from its exceptional solvating power
("the universal solvent™), high dielectric constant (

), and ability to disrupt molecular aggregation. However, its physical properties—specifically its
high hygroscopicity and near-ambient freezing point—introduce critical variables that can
compromise experimental integrity if not rigorously managed. This guide provides a definitive
reference for the physical data and handling protocols required to maintain spectroscopic
fidelity.

Physicochemical Profile

The following data represents the core physical constants for high-purity (

99.8% D) DMSO-d6. Note the isotopic deviations from protonated DMSO (

-DMSO), particularly in freezing point and density.
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Table 1: Physical Constants of DMSO-d6
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Property Value Context & Implications
Deuterium enrichment >99.8%
Molecular Formula is standard for high-sensitivity
work.
~7.7% mass increase over
Molecular Weight 84.17 g/mol

-DMSO (78.13 g/mol ).

Freezing / Melting Point

18.45°C - 20.2°C

Critical: Solidifies at cool room
temperatures (e.g., air-
conditioned labs). Requires

controlled thawing.

High BP makes sample

recovery via rotary evaporation

Boiling Point 189°C (at 760 mmHg) o T
difficult; lyophilization is often
required.
Significantly denser than water
Density 1.19 g/mL (at 25°C) (1.0 g/mL) and

-DMSO (1.10 g/mL).

Viscosity (Dynamic)

~2.0 - 2.2 cP (at 25°C)

High viscosity (approx. 2x
water) broadens NMR line
widths due to slower molecular

tumbling rates (

relaxation shortening).

Dielectric Constant

46.7 (at 20°C)

Polar aprotic. Excellent for
charged species and reducing

ion-pairing effects.

Dipole Moment

3.96 D

Indicates strong interaction

with polar analytes.

Refractive Index (

)

1.476

Relevant for refractometry-

based purity checks.
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Absorbs atmospheric water
o rapidly, shifting the HDO peak
Hygroscopicity Extreme ] ]
and potentially catalyzing

solute degradation.

NMR Spectroscopic Characterization

Understanding the residual solvent signals is paramount for accurate spectral assignment.
DMSO-d6 is not "silent”; it presents distinct multiplet patterns due to coupling between the
residual protons and the deuterium nuclei (Spin

).
Table 2: Residual Solvent Signals
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Chemical Shift Coupling
Mechanistic
Nucleus ( Multiplicity L .
Origin
) )
Coupling of the
residual proton (
250 Quintet LoH ) to two
: m ~1.9 Hz
-NMR PP (1:2:3:2:1) deuterium atoms
(
).
Carbon coupling
to three
Septet i
MR 39.52 ppm P 21 Hz deuterium atoms
) (1:3:6:7:6:3:1) (
).
Variable shift due
to hydrogen
3.33 ppm ] bonding
/ HDO ) Broad Singlet N/A
(Variable) temperature and

concentration

dependence.

The Water Peak Anomaly

Unlike

, Where water appears as a sharp singlet at ~1.56 ppm, water in DMSO-d6 is strongly
hydrogen-bonded to the sulfoxide oxygen.

 Shift Variability: The peak at 3.33 ppm is an average. It shifts downfield (higher ppm) with
increased water concentration or lower temperature.

e Exchange: Labile protons (OH, NH, SH) in the analyte will exchange with the residual water,
often broadening the water signal or causing it to merge with analyte peaks.
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Experimental Workflows & Decision Logic
Workflow 1: Solvent Selection Logic

Before committing a precious sample to DMSO-d6, validate the choice using the following logic

to ensure it meets the solubility and stability requirements.

Start: Analyte Characterization

Is Analyte Polar / Charged?

Yes (Polar) No (Non-polar)

Are Labile Protons Critical? Soluble in CDCI3?

No (Exchange ok) \Yes (Need to see OH/NH) /No

Select MeOD / D20

Yes

Select DMSO-d6

Is High Resolution Critical?

Awareness Required

Warning: Viscosity Broadening
& High Boiling Point

Click to download full resolution via product page

Figure 1: Decision matrix for selecting DMSO-d6 vs. alternative deuterated solvents.

Workflow 2: Handling & Sample Preparation

© 2026 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/product/b042306/docs?utm_src=pdf-body-img#technical-guide-physicochemical-spectroscopic-profile-of-dimethyl-sulfoxide-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

DMSO-d6 freezes at ~18.45°C. In many laboratories, this results in the solvent arriving frozen
or freezing in the pipette.

Protocol: The "Thaw-Dry-Purge" Method

e Thawing: Do not heat aggressively. Warm the ampoule/bottle in your hand or a 25°C water
bath. Aggressive heating can increase pressure in sealed ampoules.

« Desiccation: If using a multi-use bottle, store over 3A or 4A molecular sieves (activated).

o Transfer: Use a positive displacement pipette if possible (due to viscosity) or a pre-warmed
glass Pasteur pipette to prevent freezing during transfer.

DMSO-d6 (Solid/Frozen) Gentle Thaw Minimize Air Exposure Aliquot via Dissolve Analyte \ Remove O2 (Paramagnetic) _ [NGEReESEES Seal NMR Tube
<18°C (25°C Water Bath) Dry Syringe/Pipette (Vortex - do not shake) | (N2 or Ar) >

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for handling DMSO-d6 to minimize water
uptake and degradation.

Scientific Integrity & Troubleshooting
The "Exchangeable Proton" Phenomenon

Researchers often select DMSO-d6 to observe labile protons (alcohols, amides, amines) that
would otherwise exchange rapidly in

or

e Mechanism: DMSO acts as a hard hydrogen-bond acceptor. It "locks" the labile proton in
place, slowing the exchange rate (

) on the NMR timescale.

e Observation: This results in sharp, observable peaks for -OH and -NH groups, often showing
coupling to adjacent carbons (e.g., doublet for primary alcohols).
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o Failure Mode: If the sample is acidic or contains too much residual water, the exchange rate
increases, and these peaks broaden or disappear. Solution: Add activated molecular sieves
directly to the NMR tube 1 hour prior to acquisition.

Cryopreservation Context

While this guide focuses on spectroscopy, be aware that DMSO-d6 is occasionally used in
biological NMR to study proteins in a "cryo-protectant” state. The depression of the freezing
point in binary mixtures (DMSO/Water) is non-linear and must be calculated using phase
diagrams if low-temperature NMR is planned.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical & Spectroscopic
Profile of Dimethyl Sulfoxide-d6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042306/docs#technical-guide-physicochemical-
spectroscopic-profile-of-dimethyl-sulfoxide-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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